Cas no 187347-78-0 (2-Propanone, 1-(4-ethynylphenyl)-)

• Product Name: 2-Propanone, 1-(4-ethynylphenyl)-
• CAS No: 187347-78-0
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 3836162
• PubChem ID: 18353352
• Update Time: 2025-05-23

2-Propanone, 1-(4-ethynylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4-ethynylphenyl)-
• SCHEMBL7866087
• 187347-78-0
• KGBKDOQBRHPTNA-UHFFFAOYSA-N
• 1-(4-ethynylphenyl)propan-2-one
• EN300-1868582
• 4-ethynylphenylacetone

• Inchi： 1S/C11H10O/c1-3-10-4-6-11(7-5-10)8-9(2)12/h1,4-7H,8H2,2H3
• InChI Key： KGBKDOQBRHPTNA-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 158.073164938g/mol
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Propanone, 1-(4-ethynylphenyl)-

Recent Advances in the Study of 2-Propanone, 1-(4-ethynylphenyl)- (CAS: 187347-78-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Propanone, 1-(4-ethynylphenyl)- (CAS: 187347-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Propanone, 1-(4-ethynylphenyl)- as a versatile intermediate in the synthesis of complex organic molecules. Its ethynylphenyl moiety makes it particularly useful in click chemistry reactions, which are widely employed in drug discovery and bioconjugation. Researchers have successfully utilized this compound in the development of novel probes for studying protein-protein interactions and enzyme activity, demonstrating its utility in chemical biology.

In the pharmaceutical domain, preliminary investigations have revealed promising biological activities associated with 2-Propanone, 1-(4-ethynylphenyl)-. Several research groups have reported its potential as an inhibitor of specific kinases involved in inflammatory pathways. Molecular docking studies suggest that the compound can effectively bind to the ATP-binding sites of these kinases, offering a potential avenue for the development of new anti-inflammatory agents.

Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and its derivatives. These studies have provided valuable insights into its structural stability and reactivity under various conditions. Furthermore, computational modeling approaches have been used to predict its pharmacokinetic properties, suggesting favorable absorption and distribution characteristics for potential therapeutic applications.

The safety profile of 2-Propanone, 1-(4-ethynylphenyl)- has been evaluated in recent toxicological studies. While the compound shows good stability under physiological conditions, researchers have noted the importance of careful handling due to its reactive ethynyl group. Current investigations are focusing on optimizing its formulation to enhance stability and reduce potential toxicity while maintaining its biological activity.

Looking forward, the unique properties of 2-Propanone, 1-(4-ethynylphenyl)- position it as a promising candidate for further drug development efforts. Ongoing research is exploring its potential in targeted drug delivery systems, particularly in the context of cancer therapeutics. The compound's ability to serve as a linker for antibody-drug conjugates is currently under investigation, with preliminary results showing encouraging specificity and efficacy in preclinical models.

In conclusion, 2-Propanone, 1-(4-ethynylphenyl)- (CAS: 187347-78-0) represents an important chemical entity with diverse applications in chemical biology and pharmaceutical research. The recent advancements in understanding its properties and potential applications underscore its value as a research tool and therapeutic candidate. Further studies are warranted to fully explore its potential and translate these findings into clinical applications.